Cas no 51100-70-0 (Heptanoic acid, 7-iodo-, ethyl ester)

51100-70-0 structure
Product name:Heptanoic acid, 7-iodo-, ethyl ester
Heptanoic acid, 7-iodo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 7-iodo-, ethyl ester
- ethyl 7-iodoheptanoate
- SCHEMBL1367338
- A1-05740
- 51100-70-0
- ethyl-7-iodoheptanoate
- DTXSID30443204
- VMIBXGDYRRTQMO-UHFFFAOYSA-N
- starbld0048966
-
- Inchi: InChI=1S/C9H17IO2/c1-2-12-9(11)7-5-3-4-6-8-10/h2-8H2,1H3
- InChI Key: VMIBXGDYRRTQMO-UHFFFAOYSA-N
- SMILES: ICCCCCCC(OCC)=O
Computed Properties
- Exact Mass: 284.02691
- Monoisotopic Mass: 284.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Heptanoic acid, 7-iodo-, ethyl ester Related Literature
-
1. Total synthesis of (±)-8-aza-9a,9b-dicarbaprostaglandin H1Dominique Blondet,Christophe Morin J. Chem. Soc. Perkin Trans. 1 1984 1085
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